Cas no 664366-21-6 (2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid)

• Product Name: 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid
• CAS No: 664366-21-6
• MF: C₂₁H₁₆O₆
• MW: 364.348146438599
• MDL: MFCD03850079
• CID: 5555038
• PubChem ID: 1798825
• Update Time: 2025-11-01

2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid

• MDL： MFCD03850079
• Inchi： 1S/C21H16O6/c1-11-14-7-16-17(12-4-3-5-13(6-12)25-2)10-26-18(16)9-19(14)27-21(24)15(11)8-20(22)23/h3-7,9-10H,8H2,1-2H3,(H,22,23)
• InChI Key： RZMZNWGCYIZVAX-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC3OC=C(C4=CC=CC(OC)=C4)C=3C=C2C(C)=C1CC(O)=O

Computed Properties

• Exact Mass: 364.09468823g/mol
• Monoisotopic Mass: 364.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans

Additional information on 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid

Introduction to 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic Acid (CAS No. 664366-21-6)

2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid, with the chemical identifier CAS No. 664366-21-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural complexity of this molecule, characterized by its fused heterocyclic system and functional groups, makes it a subject of intense study for researchers exploring novel therapeutic agents.

The molecular structure of 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid consists of a chromen core substituted with a furo[3,2-g]chromene moiety at the 6-position. This unique arrangement of rings and substituents contributes to its distinct chemical properties and reactivity. The presence of a carboxylic acid group at one end of the molecule enhances its solubility in polar solvents and facilitates further functionalization, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in chromen derivatives due to their reported pharmacological effects. Studies have demonstrated that these compounds exhibit a range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The specific arrangement of rings and substituents in 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid may contribute to its unique biological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. The combination of the chromen and furo[3,2-g]chromene moieties provides multiple sites for interaction with biological targets. This structural diversity allows researchers to modulate the properties of the molecule through chemical synthesis, leading to the development of analogs with enhanced efficacy and reduced side effects.

The synthesis of 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid presents both challenges and opportunities for synthetic chemists. The complex ring system requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to access such intricate structures more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and ring-closing metathesis have been instrumental in constructing the desired framework.

The pharmacological evaluation of this compound has revealed several interesting findings. Preclinical studies have shown that it exhibits significant antioxidant activity by scavenging reactive oxygen species and inhibiting oxidative stress-related enzymes. This property is particularly relevant in the context of chronic diseases where oxidative damage plays a critical role in pathogenesis.

In addition to its antioxidant effects, 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid has demonstrated anti-inflammatory potential. In vitro experiments have indicated that it can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that this compound may be useful in treating inflammatory conditions by modulating immune responses.

The anticancer activity of this chromen derivative has also been explored extensively. Research has shown that it can induce apoptosis in various cancer cell lines by activating intrinsic death pathways. Furthermore, it has been observed to inhibit the growth of tumors in animal models without significant toxicity to normal cells. These results highlight its potential as a novel anticancer agent that could complement existing therapies.

The structural features of 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yl]acetic acid provide insights into its mechanism of action at the molecular level. The methoxy group on the phenyl ring may enhance binding affinity to biological targets by participating in hydrogen bonding interactions. Similarly, the carboxylic acid group could facilitate interactions with metal ions or other biomolecules involved in cellular signaling pathways.

The synthesis and characterization of this compound have also contributed to our understanding of chromen derivatives as a whole. By studying its reactivity and biological effects, researchers can gain valuable insights into how structural modifications influence pharmacological properties. This knowledge is crucial for designing new molecules with improved therapeutic profiles.

In conclusion, 2-[3-(3-methoxyphenyl)-5-methyl-7-oxofuro[3,2-g]chromen-6-yi]acetic acid (CAS No. 66436621) represents an exciting advancement in pharmaceutical chemistry. Its complex structure combined with demonstrated biological activities makes it a valuable tool for drug discovery efforts aimed at developing new treatments for various diseases including cancer and inflammatory disorders. As research continues to uncover more about its properties and potential applications，this compound is poised to play an important role in future medical breakthroughs。